Cas no 52758-04-0 (Tametraline)

• Product name: Tametraline
• CAS No: 52758-04-0
• MF: C₁₇H₁₉N
• MW: 237.339
• CID: 2704772
• PubChem ID: 163308

Tametraline Chemical and Physical Properties

Names and Identifiers

• UNII-440C8K5Y5K
• CP-24441
• Tametraline [INN]
• Q29638093
• (1R,4S)-N-methyl-4-phenyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CP-24,441
• (1R,4S)-1,2,3,4-Tetrahydro-N-methyl-4-phenyl-1-naphthalenamine; CP 24441;
• 440C8K5Y5K
• tametralina
• CHEMBL38120
• tametralinum
• CAS_52760-47-1
• CP 24441
• TAMETRALINE
• SCHEMBL1237908
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-N-methyl-4-phenyl-, trans-
• BDBM82219
• DTXCID20123265
• 52795-02-5
• DTXSID90200774
• Tametraline

• Inchi： InChI=1S/C17H19N/c1-18-17-12-11-14(13-7-3-2-4-8-13)15-9-5-6-10-16(15)17/h2-10,14,17-18H,11-12H2,1H3/t14-,17+/m0/s1
• InChI Key： NVXPZMLRGBVYQV-WMLDXEAASA-N

Computed Properties

• Exact Mass: 237.151749610Da
• Monoisotopic Mass: 237.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų